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Compound of Interest

Compound Name: Disperse Blue 106

Cat. No.: B127075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Disperse Blue 106 (C.I. 111935; CAS No. 12223-01-7), a monoazo dye used in various

industrial applications. This document compiles available quantitative and qualitative solubility

data, details experimental protocols for determining solubility, and presents visual workflows to

aid researchers in their studies.

Core Solubility Profile
Disperse Blue 106 is characterized by its low aqueous solubility and a higher affinity for

organic solvents. This property is fundamental to its application as a disperse dye for synthetic

fibers. The solubility of this dye is a critical parameter in various research and development

settings, influencing formulation, bioavailability, and environmental fate.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for Disperse Blue 106
in various solvents. It is important to note that publicly available data is limited, and these

values should be considered as a reference point for further experimental determination.
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Solvent Temperature Solubility

Water 20 °C < 0.0001 g/L[1]

Water Not Specified < 0.1 g/L[2]

Acetone Not Specified 5 - 10 g/L[2]

Note: A report from the Danish Ministry of the Environment mentions a water solubility of 310

mg/L at 25°C for a substance within a list that includes Disperse Blue 106, but it is not

definitively clear if this value pertains specifically to this dye[3]. Another report concerning

textiles notes a general water solubility of approximately 30 mg/L for disperse dyes[4].

Qualitative Solubility Information
Qualitative assessments indicate that Disperse Blue 106 is soluble in several organic solvents.

While precise quantitative data is not available in the cited literature for all solvents, the

following have been identified as effective solvents for similar disperse dyes or for Disperse
Blue 106 itself:

Acetone: Confirmed as a good solvent[2][5].

Dimethyl Sulfoxide (DMSO): Mentioned as a suitable solvent for creating stock solutions[5].

Dichloromethane: A patent describes dissolving 4.00g of Disperse Blue 106 in 300ml of

dichloromethane for a chemical reaction, indicating significant solubility.

Ethanol: Generally considered a solvent for disperse dyes.

Toluene: Mentioned as a solvent for a structurally similar disperse dye[6].

Pyridine: Also mentioned as a solvent for a similar disperse dye[6].

Glacial Acetic Acid: Indicated as a solvent for a related disperse dye[6].

Experimental Protocols for Solubility Determination
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A standardized and reliable method for determining the solubility of disperse dyes like

Disperse Blue 106 is through UV-Visible spectrophotometry. This method is based on the

Beer-Lambert Law, which correlates the absorbance of light by a solution to the concentration

of the solute.

UV-Visible Spectrophotometry Protocol
This protocol is adapted from established methods for other disperse dyes and can be readily

applied to Disperse Blue 106.

Objective: To quantitatively determine the saturation solubility of Disperse Blue 106 in a

specific organic solvent at a defined temperature.

Materials and Equipment:

High-purity Disperse Blue 106

Analytical grade organic solvents

UV-Vis Spectrophotometer

Analytical balance

Volumetric flasks and pipettes

Thermostatically controlled shaker or incubator

Syringe filters (0.45 µm, solvent compatible)

Cuvettes (quartz or glass, suitable for the solvent and wavelength)

Procedure:

Determination of Maximum Absorbance (λmax):

Prepare a dilute, non-saturated solution of Disperse Blue 106 in the chosen solvent.

Scan the solution across a relevant wavelength range (e.g., 400-800 nm) to identify the

λmax, the wavelength at which maximum absorbance occurs. This λmax will be used for
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all subsequent measurements.

Preparation of Standard Solutions and Calibration Curve:

Prepare a stock solution of a known concentration (e.g., 100 mg/L) by accurately weighing

the dye and dissolving it in a precise volume of the solvent.

Perform serial dilutions of the stock solution to create a series of standard solutions with

decreasing, known concentrations.

Measure the absorbance of each standard solution at the determined λmax, using the

pure solvent as a blank.

Plot a graph of absorbance versus concentration to generate a calibration curve. The

relationship should be linear, and the equation of the line (y = mx + c) should be

determined.

Preparation of Saturated Solution:

Add an excess amount of Disperse Blue 106 to a known volume of the solvent in a

sealed container to create a slurry.

Agitate the mixture at a constant, controlled temperature (e.g., 25°C) for an extended

period (e.g., 24-48 hours) to ensure equilibrium solubility is achieved.

Allow the mixture to stand, permitting the excess solid to settle.

Measurement and Calculation of Solubility:

Carefully withdraw a sample of the clear supernatant.

Immediately filter the sample using a 0.45 µm syringe filter to remove any undissolved

microparticles.

Accurately dilute the filtered saturated solution with the same solvent to bring the

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted, filtered, saturated solution at the λmax.
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Use the equation from the calibration curve to calculate the concentration of the diluted

solution.

Multiply this concentration by the dilution factor to determine the solubility of Disperse
Blue 106 in the solvent at the specified temperature.

Visualizing the Workflow
The following diagrams, generated using Graphviz, illustrate the experimental workflow for

determining dye solubility.
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Caption: Experimental workflow for determining dye solubility via UV-Vis spectrophotometry.
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Caption: Logical relationship of steps in solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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